![molecular formula I- B1215384 Iodide ion I-123 CAS No. 69239-56-1](/img/structure/B1215384.png)
Iodide ion I-123
Overview
Description
Iodide I-123 is a radioactive isotope of iodine, commonly used in nuclear medicine for diagnostic purposes. It is particularly effective in evaluating thyroid function and morphology due to its ideal half-life of approximately 13.13 hours . This isotope is absorbed through the gastrointestinal tract and taken up by the thyroid gland, where it is used to study thyroid diseases .
Preparation Methods
Synthetic Routes and Reaction Conditions: Iodide I-123 is typically produced through a nuclear reaction involving the bombardment of xenon-124 with protons, resulting in the formation of iodine-123 . The primary reaction is:
124Xe(p,2n)123Cs→123Xe→123I
The iodine-123 is then chemically processed to form sodium iodide I-123, which is the form used in medical applications .
Industrial Production Methods: Industrial production of iodide I-123 involves the use of cyclotrons to irradiate xenon gas targets. The resulting iodine-123 is then extracted and purified to meet the required radiochemical purity standards . The final product is often supplied in the form of sodium iodide I-123 capsules for oral administration .
Chemical Reactions Analysis
Types of Reactions: Iodide I-123 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. For example, it can react with ozone in a stepwise manner to form iodate (IO₃⁻) .
Common Reagents and Conditions:
Reduction: It can be reduced back to iodide (I⁻) using reducing agents like sodium thiosulfate (Na₂S₂O₃).
Substitution: Iodide I-123 can undergo substitution reactions with various organic compounds to form radioiodinated organic molecules.
Major Products: The major products formed from these reactions include hypoiodous acid (HOI), iodate (IO₃⁻), and various radioiodinated organic compounds .
Scientific Research Applications
Iodide I-123 has a wide range of applications in scientific research, particularly in the fields of chemistry, biology, medicine, and industry.
Chemistry: In chemistry, iodide I-123 is used as a tracer in various chemical reactions to study reaction mechanisms and kinetics .
Biology: In biological research, it is used to label biomolecules, allowing researchers to track their distribution and interactions within biological systems .
Medicine: In medicine, iodide I-123 is primarily used for diagnostic imaging of the thyroid gland. It helps in the evaluation of thyroid function, detection of thyroid nodules, and assessment of thyroid cancer . It is also used in single photon emission computed tomography (SPECT) imaging .
Industry: In the industrial sector, iodide I-123 is used in the development and testing of new radiopharmaceuticals and diagnostic agents .
Mechanism of Action
The mechanism of action of iodide I-123 involves its uptake by the thyroid gland, where it is incorporated into thyroid hormones triiodothyronine (T3) and thyroxine (T4) . The radioactive decay of iodine-123 is detected using a gamma camera, which provides detailed images of the thyroid gland . This allows for the assessment of thyroid function and the detection of abnormalities.
Comparison with Similar Compounds
Iodide I-123 is often compared with other iodine isotopes such as iodine-131 and iodine-124.
Iodine-131:
Half-life: Approximately 8.02 days.
Usage: Commonly used for the treatment of hyperthyroidism and thyroid cancer.
Iodine-124:
Half-life: Approximately 4.18 days.
Radiation: Emits positrons, making it suitable for positron emission tomography (PET) imaging.
Usage: Used for diagnostic imaging and in research applications.
Uniqueness of Iodide I-123: Iodide I-123 is unique due to its ideal half-life and reduced radiation burden compared to iodine-131, making it more suitable for diagnostic imaging . Its ability to provide high-quality images with minimal radiation exposure makes it a preferred choice for thyroid diagnostics .
Similar Compounds:
- Iodine-131
- Iodine-124
- Iodine-125
properties
Sodium Iodide I-123 is a radioactive isotope of iodine used in nuclear medicine for the diagnostic study of thyroid disease. Following oral administration, I-123 is absorbed through the gastrointestinal tract and is taken up by the thyroid gland. After incorporation, a gamma camera is used to detect the decay by electron capture to tellurium-123. Iodine is commonly used in thyroid function diagnostic tests as this gland normally absorbs iodine through the diet for formation of the thyroid hormones triiodothyronine (T3) and its prohormone, thyroxine (T4). | |
CAS RN |
69239-56-1 |
Molecular Formula |
I- |
Molecular Weight |
122.90559 g/mol |
IUPAC Name |
iodine-123(1-) |
InChI |
InChI=1S/HI/h1H/p-1/i1-4 |
InChI Key |
XMBWDFGMSWQBCA-AHCXROLUSA-M |
Isomeric SMILES |
[123I-] |
SMILES |
[I-] |
Canonical SMILES |
[I-] |
Other CAS RN |
69239-56-1 |
synonyms |
123I radioisotope I-123 radioisotope Iodine-123 |
Origin of Product |
United States |
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